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Compound of Interest

Compound Name: 5-Hydroxy Clethodim

CAS No.: 116007-18-2

Cat. No.: B1147717

Get Quote

Executive Safety Summary
5-Hydroxy Clethodim (often encountered as Clethodim 5-OH sulfone or related metabolites in

residue analysis) is a cyclohexanedione oxime derivative. While specific toxicological data for

this isolated metabolite is less abundant than for the parent compound (Clethodim), regulatory

bodies like the EPA and EFSA generally bridge the toxicological profile of the metabolite to the

parent compound.

Core Hazards:

Acute Toxicity (Oral): Harmful if swallowed (Category 4).[1]

Sensitization: Potential skin sensitizer (H317).[1][2][3]

Target Organs: Liver (based on parent compound chronic exposure).

Operational Directive: Treat 5-Hydroxy Clethodim with the rigor of a Class 6.1 Toxic

Substance during handling, particularly when in high-purity powder form (analytical standards).
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PPE Specification Matrix
Selection Logic: The primary risk in an analytical setting is particulate inhalation during

weighing and dermal absorption during solvation.

Protection Zone Recommended Equipment
Technical Specification &
Rationale

Respiratory

Primary: Fume

HoodSecondary: N95/P2

Respirator

Rationale: As a fine powder,

electrostatic forces can

aerosolize the standard. Spec:

Face velocity 0.3–0.5 m/s. If

hood is unavailable, use N95

to prevent mucous membrane

absorption.

Dermal (Hand)
Double GlovingInner:

LatexOuter: Nitrile

Rationale: Nitrile offers

superior resistance to organic

solvents

(Acetonitrile/Methanol) used in

reconstitution. Spec: Minimum

thickness 0.11 mm. Change

immediately upon splash

contact.

Ocular
Safety Glasses with Side

Shields

Rationale: Prevents projectile

injury from glass ampoule

snapping or solvent splash.

Spec: ANSI Z87.1 or EN166

compliant.

Body Lab Coat (Cotton/Poly Blend)

Rationale: Standard barrier

protection. Must be buttoned to

the neck to prevent skin

contact with dust.

Operational Protocol: The Safe Weighing Workflow
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Objective: Reconstitute 5-Hydroxy Clethodim standard (mg scale) without cross-

contamination or exposure.

A. Preparation (Pre-Work)[4]
Static Control: Analytical standards are static-prone. Place an ionizing bar or anti-static gun

near the balance inside the fume hood.

Solvent Prep: Pre-measure the reconstitution solvent (typically Acetonitrile or Methanol) in a

separate clean vial to avoid introducing the pipette into the stock bottle.

B. The Weighing Event
Don PPE: Follow the order: Lab coat

Mask

Goggles

Gloves.

Transfer: Open the vial inside the hood. Use a micro-spatula. Do not tap the vial; this

aerosolizes particles.

Reconstitution: Add solvent immediately after weighing. Once in solution, the inhalation risk

drops significantly, but permeation risk (glove contact) increases.

C. Decontamination[5]
Wipe balance and surrounding area with a lint-free wipe dampened with methanol.

Dispose of the wipe in the solid hazardous waste stream.

Visual Workflow (Graphviz)
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Figure 1: Operational workflow for handling high-purity analytical standards, emphasizing

containment at the weighing stage.

Emergency Response & Disposal
Accidental Release (Spill)[2]

Powder Spill: Do not sweep. Cover with a damp paper towel (water or methanol) to suppress

dust, then wipe up.

Liquid Spill: Absorb with vermiculite or standard spill pads.

Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use solvents

(alcohol/acetone) to clean skin, as this enhances dermal absorption of the toxin.

Waste Disposal Plan
Segregate waste based on the "Cradle-to-Grave" principle.

Waste Stream Contents Disposal Method

Solid Hazardous
Contaminated gloves, wipes,

weigh boats.
High-temperature incineration.

Liquid Organic
Reconstituted standard, HPLC

waste.

Solvent waste stream

(Halogenated/Non-

Halogenated segregation

required).

Sharps
Broken ampoules, syringe

needles.

Puncture-proof sharps

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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